Cas no 2228375-22-0 (1-(2,3-dihydro-1H-inden-1-yl)-2-methylpropan-2-ol)

• Product Name: 1-(2,3-dihydro-1H-inden-1-yl)-2-methylpropan-2-ol
• CAS No: 2228375-22-0
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6027717
• PubChem ID: 165713084
• Update Time: 2025-10-31

1-(2,3-dihydro-1H-inden-1-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-1-yl)-2-methylpropan-2-ol
• 2228375-22-0
• EN300-1747364

• Inchi： 1S/C13H18O/c1-13(2,14)9-11-8-7-10-5-3-4-6-12(10)11/h3-6,11,14H,7-9H2,1-2H3
• InChI Key： SISFIDIUVTWDKJ-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,3-dihydro-1H-inden-1-yl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(2,3-dihydro-1H-inden-1-yl)-2-methylpropan-2-ol (CAS No. 2228375-22-0): Properties, Applications, and Industry Trends

The compound 1-(2,3-dihydro-1H-inden-1-yl)-2-methylpropan-2-ol (CAS No. 2228375-22-0) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its distinctive indenyl core and tertiary alcohol functionality, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₈O, and molecular weight of 190.28 g/mol make it a valuable candidate for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 1-(2,3-dihydro-1H-inden-1-yl)-2-methylpropan-2-ol has surged, driven by advancements in small-molecule therapeutics and catalysis. Researchers frequently search for "synthesis of indenyl derivatives" or "CAS 2228375-22-0 suppliers," reflecting its commercial and academic relevance. The compound’s lipophilic nature and steric hindrance properties also make it a subject of interest in structure-activity relationship (SAR) studies.

From a synthetic perspective, 1-(2,3-dihydro-1H-inden-1-yl)-2-methylpropan-2-ol is often synthesized via Grignard reactions or nucleophilic additions to indenyl ketones. Its stability under ambient conditions and compatibility with common organic solvents (e.g., THF, DCM) enhance its utility in multistep reactions. Industry professionals frequently inquire about "scalable routes for CAS 2228375-22-0" or "green chemistry alternatives" for its production, aligning with global sustainability trends.

The pharmacological potential of indenyl-based compounds like 1-(2,3-dihydro-1H-inden-1-yl)-2-methylpropan-2-ol is another hot topic. Its scaffold is explored in central nervous system (CNS) drug design due to its ability to cross the blood-brain barrier (BBB). Queries such as "indenyl alcohols in neuropharmacology" or "CAS 2228375-22-0 biological activity" highlight this niche. Additionally, its role in metal-organic frameworks (MOFs) and ligand design for catalysis is under investigation, addressing the growing need for efficient catalytic systems.

Regulatory and safety profiles of 1-(2,3-dihydro-1H-inden-1-yl)-2-methylpropan-2-ol are also critical. While it is not classified as a hazardous substance, proper handling protocols for tertiary alcohols are recommended. Searches like "CAS 2228375-22-0 SDS" or "indenyl alcohol stability" are common among laboratory personnel. The compound’s low toxicity and high biodegradability further support its adoption in eco-friendly formulations.

In conclusion, 1-(2,3-dihydro-1H-inden-1-yl)-2-methylpropan-2-ol (CAS No. 2228375-22-0) exemplifies the intersection of innovative chemistry and industrial applicability. Its multifaceted roles—from pharmaceutical intermediates to catalytic ligands—underscore its importance in modern science. As research evolves, this compound is poised to remain a focal point for drug development and sustainable chemistry initiatives worldwide.